Cas no 2228169-14-8 (tert-butyl N-1-amino-3-(2,4,5-trifluorophenyl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(2,4,5-trifluorophenyl)propan-2-ylcarbamate
• CAS No: 2228169-14-8
• MF: C₁₄H₁₉F₃N₂O₂
• MW: 304.308074235916
• CID: 6547464
• PubChem ID: 165621655
• Update Time: 2025-06-10

tert-butyl N-1-amino-3-(2,4,5-trifluorophenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(2,4,5-trifluorophenyl)propan-2-ylcarbamate
• tert-butyl N-[1-amino-3-(2,4,5-trifluorophenyl)propan-2-yl]carbamate
• EN300-1888012
• 2228169-14-8

• Inchi： 1S/C14H19F3N2O2/c1-14(2,3)21-13(20)19-9(7-18)4-8-5-11(16)12(17)6-10(8)15/h5-6,9H,4,7,18H2,1-3H3,(H,19,20)
• InChI Key： MCPSRXJVKOYUQB-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1CC(CN)NC(=O)OC(C)(C)C)F)F

Computed Properties

• Exact Mass: 304.13986234g/mol
• Monoisotopic Mass: 304.13986234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-1-amino-3-(2,4,5-trifluorophenyl)propan-2-ylcarbamate

tert-butyl N-1-amino-3-(2,4,5-trifluorophenyl)propan-2-ylcarbamate: A Comprehensive Overview

The compound tert-butyl N-1-amino-3-(2,4,5-trifluorophenyl)propan-2-ylcarbamate, with the CAS number 2228169-14-8, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a trifluorophenyl group and a tert-butyl carbamate moiety. These structural features contribute to its distinctive chemical properties and potential applications in various industries.

Recent studies have highlighted the importance of tert-butyl N-1-amino functionalities in drug design. The presence of the amino group in this compound allows for versatile reactivity, making it a valuable intermediate in the synthesis of bioactive molecules. The trifluorophenyl group, on the other hand, is known for its electronic properties, which can enhance the stability and bioavailability of the compound. This combination makes tert-butyl N-1-amino-3-(2,4,5-trifluorophenyl)propan-2-ylcarbamate a promising candidate for further exploration in medicinal chemistry.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Researchers have employed various strategies to optimize the yield and purity of this compound. For instance, recent advancements in catalytic methods have enabled more efficient formation of the carbamate linkage. These improvements not only enhance the scalability of the synthesis but also pave the way for large-scale production if required.

In terms of applications, tert-butyl N-1-amino-3-(2,4,5-trifluorophenyl)propan-2-ylcarbamate has shown potential in several areas. Its amino group makes it a suitable precursor for peptide synthesis, while its trifluorophenyl group contributes to its stability and lipophilicity. These properties are particularly advantageous in drug discovery programs targeting complex biological systems. Additionally, this compound has been explored as a building block for constructing more intricate molecular architectures with tailored biological activities.

Recent research has also focused on understanding the pharmacokinetic profile of this compound. Studies conducted in vitro and in vivo have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These findings are crucial for determining its suitability as a drug candidate or as an intermediate in pharmaceutical development. The trifluorophenyl group has been shown to influence these properties significantly, underscoring the importance of careful structural design in medicinal chemistry.

The environmental impact of tert-butyl N-1-amino-containing compounds is another area of growing interest. As industries increasingly prioritize sustainability, there is a need to evaluate the eco-friendly aspects of chemical synthesis and application. Researchers are exploring green chemistry approaches to minimize waste and reduce the environmental footprint associated with the production and use of such compounds.

In conclusion, tert-butyl N-1-amino-3-(2,4,5-trifluorophenyl)propan-2-ylcarbamate represents a fascinating example of how modern chemical synthesis can yield compounds with diverse applications. Its unique structure and functional groups make it a valuable tool in drug discovery and organic synthesis. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.